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Compound of Interest

Compound Name: Diallate
CAS No.: 17708-57-5
Cat. No.: B7821780
Get Quote
. J

IMMEDIATE SAFETY AND DISPOSAL OVERVIEW

Diallate is a thiocarbamate herbicide that is recognized as a moderately toxic and carcinogenic
substance.[1] Due to its hazardous nature, it is imperative that researchers, scientists, and drug
development professionals adhere to strict safety and disposal protocols. This guide provides
essential, step-by-step procedures for the safe handling and proper disposal of diallate in a
laboratory setting, ensuring the safety of personnel and compliance with environmental
regulations.

Hazard Classification: The U.S. Environmental Protection Agency (EPA) classifies discarded
commercial chemical products, including diallate, as hazardous waste. Diallate is specifically
listed with the RCRA waste number U062.[2][3][4][5] This classification mandates that its
disposal is regulated under the Resource Conservation and Recovery Act (RCRA).

Immediate Safety Precautions

Before handling diallate, it is crucial to be aware of the following safety precautions:
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a lab coat.[6][7]

o Ventilation: Handle diallate in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation exposure.[8][9]

e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,
flush the affected area with water for at least 15 minutes and seek medical attention.[7][8]

e Incompatibilities: Diallate is a thiocarbamate ester. It is incompatible with strong acids,
peroxides, and acid halides.[10][11] Mixing with these substances can lead to violent
reactions or the release of flammable and toxic gases. Store diallate away from these

chemicals.

Quantitative Data Presentation

The following table summarizes the key physical and chemical properties of diallate for easy

reference.
Property Value
Molecular Formula C10H17CI2NOS[12]
Molecular Weight 270.22 g/mol [1]
Appearance Brown liquid[10]
Boiling Point 150 °C @ 9 mmHg[1][10]
Melting Point 25-30 °C[1]

Solubility in Water

14 mg/L at 25 °C[1][10]

Solubility in Solvents

Miscible with ethanol, isopropanol, xylene,
kerosene, and ethyl acetate. Soluble in acetone,

benzene, chloroform, ether, and heptane.[1]

Density

1.188 g/cm3 at 25 °CJ[1]

Vapor Pressure

1.5 x 10~ mmHg

RCRA Waste Number

U062[2][3][4][5]
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Experimental Protocol: Solubility Assessment of
Diallate in Organic Solvents

This hypothetical protocol outlines a common laboratory procedure that would necessitate the

subsequent disposal of diallate waste.

Objective: To determine the solubility of diallate in various organic solvents.

Materials:

Diallate

Selected organic solvents (e.g., acetone, ethanol, hexane)
Volumetric flasks

Pipettes

Analytical balance

Vortex mixer

Beakers

Procedure:

Preparation: Don all required PPE and work within a chemical fume hood.
Stock Solution: Prepare a concentrated stock solution of diallate in a compatible solvent.

Serial Dilutions: Perform serial dilutions of the stock solution to create a range of
concentrations.

Solubility Test: In separate, labeled vials, add a known amount of diallate to a measured
volume of each test solvent.

Equilibration: Agitate the vials using a vortex mixer and allow them to equilibrate at a
constant temperature.
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o Observation: Visually inspect the vials for any undissolved solute.

« Quantification (Optional): If quantitative analysis is required, carefully extract a sample from
the supernatant and analyze it using a suitable analytical technique (e.g., HPLC, GC-MS) to
determine the concentration of dissolved diallate.

o Waste Generation: All materials that have come into contact with diallate, including pipette
tips, vials, contaminated gloves, and bench paper, are now considered hazardous waste.
Unused stock and test solutions are also hazardous waste.

Step-by-Step Disposal Procedures for Diallate
Waste

Following the completion of any experiment involving diallate, all generated waste must be
managed as hazardous waste according to the following procedures:

1. Waste Segregation:
» At the point of generation, separate diallate waste from other waste streams.
e Do not mix diallate waste with incompatible chemicals.

o Keep halogenated and non-halogenated solvent waste containing diallate in separate
containers if required by your institution's waste management plan.[13]

2. Containerization:

o Use a designated, leak-proof, and chemically compatible hazardous waste container with a
secure screw-top cap.[4]

e The container must be in good condition and made of a material that does not react with
diallate or any solvents present.

¢ Do not overfill the container; leave at least 10% headspace to allow for expansion.

3. Labeling:
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Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include:

[¢]

The full chemical name: "Diallate" and the names of any other constituents (e.g.,
solvents).

The RCRA waste number: U062.

[¢]

[¢]

The hazard characteristics (e.g., "Toxic," "Carcinogen").

[e]

The accumulation start date (the date the first drop of waste is added to the container).

o

The name and contact information of the generating researcher or lab.

. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[4][14]

The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.

Ensure secondary containment is in place for liquid waste to prevent spills from reaching
drains.

. Arranging for Disposal:

Once the waste container is full or has been accumulating for the maximum time allowed by
your institution (typically 90 or 180 days, depending on generator status), arrange for its
removal.

Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office to schedule a pickup.[15]

Provide them with all necessary information about the waste, as indicated on the label.

Do not pour diallate waste down the drain or dispose of it in the regular trash.[15]

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b7821780/docs?utm_src=pdf-body#proper-disposal-of-diallate-a-guide-for-laboratory-professionals
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.medlabmag.com/article/1577
https://www.uthsc.edu/research/safety/hazardous-chemical-waste.php
https://www.benchchem.com/product/b7821780/docs?utm_src=pdf-body#proper-disposal-of-diallate-a-guide-for-laboratory-professionals
https://www.uthsc.edu/research/safety/hazardous-chemical-waste.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

6. Spill and Decontamination:

 In the event of a small spill, absorb the material with a compatible absorbent (e.g.,
vermiculite, sand).

¢ Place the contaminated absorbent material in a sealed container, label it as diallate
hazardous waste, and dispose of it through the EHS office.

» Decontaminate the spill area with a suitable solvent, and dispose of the cleaning materials
as hazardous waste.

o For large spills, evacuate the area, notify your supervisor and EHS, and follow your
institution's emergency response procedures.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making and procedural workflows for the
proper disposal of diallate.
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Caption: Decision flowchart for classifying diallate waste.
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Caption: Step-by-step workflow for diallate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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